Cas no 138995-18-3 (Calciumvalproat-dihydrat)

• Product Name: Calciumvalproat-dihydrat
• CAS No: 138995-18-3
• MF: C₈H₁₈CaO₃
• MW: 202.304722309113
• CID: 902511
• Update Time: 2022-07-26

Calciumvalproat-dihydrat Chemical and Physical Properties

Names and Identifiers

• Calciumvalproat-dihydrat

• Inchi： 1S/C8H16O2.Ca.H2O.2H/c1-3-5-7(6-4-2)8(9)10;;;;/h7H,3-6H2,1-2H3,(H,9,10);;1H2;;
• InChI Key： KYNFWLSPPBTQDK-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(CCC)CCC.[Ca].O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.3